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Compound of Interest

Compound Name:
2-Amino-N-(2,4-dichloro-benzyl)-

N-methyl-acetamide

Cat. No.: B7874155

Get Quote

For researchers and scientists at the forefront of drug discovery and development, a deep

understanding of novel molecular entities is paramount. This guide provides an in-depth

technical overview of AM30619, a compound of significant interest. We will delve into its core

chemical properties, offering a foundational understanding for further investigation and

application.

Part 1: Core Chemical Identity of AM30619
At the heart of any chemical entity lies its fundamental structure and molecular weight. These

parameters are the bedrock upon which all further biological and chemical studies are built.

Molecular Structure
AM30619 is a complex organic molecule. Its systematic IUPAC (International Union of Pure

and Applied Chemistry) name is 3-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-

3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-oxopropanoic acid.
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This intricate name precisely describes the arrangement of its constituent atoms and functional

groups. For a clearer understanding, the structure can be visualized as a multifaceted

assembly comprising an adenine moiety linked to a phosphorylated ribose, which is further

connected to a complex side chain containing amino acids, a dimethylbutanoyl group, and a

thioether linkage.

Molecular Formula and Weight
The elemental composition of AM30619 is represented by its molecular formula:

C₂₄H₃₈N₇O₁₉P₃S.

Based on this formula, the molecular weight of AM30619 has been calculated to be 897.8

g/mol . This value is crucial for a variety of experimental procedures, including solution

preparation, stoichiometric calculations, and analytical characterization.

Part 2: Physicochemical and Analytical Data
A comprehensive understanding of a compound's physicochemical properties is essential for its

handling, formulation, and interpretation of experimental results. The following table

summarizes key computed descriptors for AM30619.
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Property Value Source

Molecular Formula C₂₄H₃₈N₇O₁₉P₃S PubChem

Molecular Weight 897.8 g/mol PubChem

IUPAC Name

3-[2-[3-[[4-[[[5-(6-aminopurin-9-

yl)-4-hydroxy-3-

phosphonooxyoxolan-2-

yl]methoxy-

hydroxyphosphoryl]oxy-

hydroxyphosphoryl]oxy-2-

hydroxy-3,3-

dimethylbutanoyl]amino]propa

noylamino]ethylsulfanyl]-3-

oxopropanoic acid

PubChem

InChI Key
JIUHUSAJYRNNPE-

UHFFFAOYSA-N
PubChem

SMILES

CC(C)

(CO(O)O(O)OC[C@@H]1N2C

=NC3=C(N=C(N=C32)N)O)O"

>C@HOP(=O)

(O)O)C(C(=O)NCCC(=O)NCC

SC(=O)CC(=O)O)O

PubChem

Part 3: Experimental and Methodological
Considerations
The successful application of AM30619 in research necessitates robust and well-defined

experimental protocols. While specific protocols will vary based on the experimental question,

the fundamental principles of handling and characterization remain constant.

Workflow for Compound Handling and Preparation
The following diagram outlines a generalized workflow for the preparation of AM30619 for in

vitro or in vivo studies. The causality behind each step is critical for ensuring the integrity and
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activity of the compound.

AM30619 Stock Solution Preparation

Storage and Aliquoting

Working Solution Preparation

Weighing AM30619

Solvent Selection
(e.g., DMSO, aqueous buffer)

Accurate Mass is Crucial
for Correct Concentration

Dissolution
(Vortexing, Sonication)

Solubility Dictates Choice

Sterile Filtration
(0.22 µm filter)

Ensures Sterility for
Cell-Based Assays

Aliquoting

Minimizes Freeze-Thaw Cycles

Long-term Storage
(-80°C)

Preserves Compound Integrity

Thawing of Aliquot

Dilution in Assay Buffer

Fresh Dilutions for Each
Experiment Ensure Accuracy
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To cite this document: BenchChem. [Unveiling AM30619: A Comprehensive Technical
Dossier]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7874155/docs#unveiling-am30619-a-comprehensive-
technical-dossier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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